6beta-Naltrexol
6beta-Naltrexol
6alpha-Naltrexol is a member of phenanthrenes.
Brand Name:
Vulcanchem
CAS No.:
49625-89-0
VCID:
VC21220842
InChI:
InChI=1S/C20H25NO4/c22-13-4-3-12-9-15-20(24)6-5-14(23)18-19(20,16(12)17(13)25-18)7-8-21(15)10-11-1-2-11/h3-4,11,14-15,18,22-24H,1-2,5-10H2/t14-,15-,18+,19+,20-/m1/s1
SMILES:
C1CC1CN2CCC34C5C(CCC3(C2CC6=C4C(=C(C=C6)O)O5)O)O
Molecular Formula:
C20H25NO4
Molecular Weight:
343.4 g/mol
6beta-Naltrexol
CAS No.: 49625-89-0
Cat. No.: VC21220842
Molecular Formula: C20H25NO4
Molecular Weight: 343.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 6alpha-Naltrexol is a member of phenanthrenes. |
|---|---|
| CAS No. | 49625-89-0 |
| Molecular Formula | C20H25NO4 |
| Molecular Weight | 343.4 g/mol |
| IUPAC Name | (4R,4aS,7R,7aR,12bS)-3-(cyclopropylmethyl)-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7,9-triol |
| Standard InChI | InChI=1S/C20H25NO4/c22-13-4-3-12-9-15-20(24)6-5-14(23)18-19(20,16(12)17(13)25-18)7-8-21(15)10-11-1-2-11/h3-4,11,14-15,18,22-24H,1-2,5-10H2/t14-,15-,18+,19+,20-/m1/s1 |
| Standard InChI Key | JLVNEHKORQFVQJ-PYIJOLGTSA-N |
| Isomeric SMILES | C1C[C@]2([C@H]3CC4=C5[C@@]2(CCN3CC6CC6)[C@H]([C@@H]1O)OC5=C(C=C4)O)O |
| SMILES | C1CC1CN2CCC34C5C(CCC3(C2CC6=C4C(=C(C=C6)O)O5)O)O |
| Canonical SMILES | C1CC1CN2CCC34C5C(CCC3(C2CC6=C4C(=C(C=C6)O)O5)O)O |
| Appearance | A 1 mg/ml solution in methanol |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator